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Compound of Interest |

Compound Name: Sulprofos oxon
CAS No.: 38527-90-1
Cat. No.: B1606798
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Technical Whitepaper: The Structural and Functional Dynamics of Sulprofos Oxon

Executive Summary

This technical guide provides a high-resolution analysis of Sulprofos Oxon (CAS: 38527-90-
1), the toxicologically active metabolite of the organophosphate insecticide Sulprofos (Bolstar).
While the parent compound, Sulprofos, utilizes a phosphorodithioate backbone for
environmental stability, it is the metabolic conversion to the oxon form (phosphorothioate) that
drives its acute neurotoxicity. This document details the structural transition, the oxidative
desulfuration mechanism, and the specific kinetics of acetylcholinesterase (AChE)
phosphorylation, serving as a reference for researchers in toxicology and analytical chemistry.

Molecular Architecture & Physicochemical Identity

Sulprofos Oxon represents the "activated" form of the pesticide. The critical structural
modification is the replacement of the thiono-sulfur (

) with an oxo-oxygen (

). This substitution significantly increases the electrophilicity of the phosphorus atom, facilitating
nucleophilic attack by serine residues in the active site of AChE.
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Chemical Identity

Parameter

Data

Common Name

Sulprofos Oxon

CAS Registry Number

38527-90-1

IUPAC Name

O-ethyl O-[4-(methylthio)phenyl] S-propy!

phosphorothioate

Molecular Formula

Molecular Weight

306.38 g/mol

Parent Compound

Sulprofos (CAS: 35400-43-2)

Core Structure

Phosphorothioate (P=0)

Structural Analysis

The molecule features a central phosphorus atom bonded to:

Double-bonded Oxygen (

): Creates a strong dipole, pulling electron density away from the phosphorus, making it

highly electrophilic.

o S-Propyl group: A thioester linkage that serves as a leaving group during hydrolysis but

remains intact during the initial inhibition event.

e O-Ethyl group: An ester linkage.

e O-[4-(methylthio)phenyl] group: A para-substituted phenolic ring. Note: The methylthio (

) group on the ring is susceptible to further oxidation (to sulfoxide/sulfone), but the term

"Sulprofos Oxon" strictly refers to the

conversion.

Metabolic Bioactivation (Oxidative Desulfuration)
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Sulprofos is a pro-insecticide; it is relatively inert until bioactivated. The primary metabolic
pathway is oxidative desulfuration mediated by Cytochrome P450 monooxygenases
(specifically CYP isoforms).

Mechanism of Formation

The CYP450 enzyme inserts an oxygen atom into the

bond, forming a transient unstable phospho-oxythiirane intermediate. This ring collapses,
expelling the sulfur atom (often binding to the CYP heme, causing suicide inhibition) and
leaving the

moiety.

Pathway Diagram: The following diagram illustrates the transition from the parent thionate to
the active oxon and subsequent hydrolysis.
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Figure 1: Metabolic activation pathway of Sulprofos.[1] The conversion from P=S to P=0 is the
critical toxication step.

Mechanism of Toxicity: AChE Inhibition[7][11]

The physiological target of Sulprofos Oxon is acetylcholinesterase (AChE).[2] The toxicity is
driven by the phosphorylation of the serine hydroxyl group within the enzyme's esteratic site.

The Inhibition Kinetics

Unlike the parent compound, the Oxon possesses a polarized

bond. The phosphorus atom acts as a "hard" electrophile, reacting rapidly with the "hard"
nucleophile (oxygen) of the Serine-203 residue (numbering varies by species) in the AChE
catalytic triad.
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o Michaelis Complex: The Oxon enters the AChE gorge and aligns via pi-pi interactions with
the aromatic lining.

e Phosphorylation: The serine -OH attacks the phosphorus. The leaving group is typically the
4-(methylthio)phenol moiety (or potentially the S-propyl group depending on specific
conditions, though the phenolic leaving group is mechanistically favored in similar OPs).

¢ Aging: If the phosphorylated enzyme is not reactivated (spontaneously or via oxime therapy),
a subsequent dealkylation (loss of the ethyl or propyl chain) occurs. This creates a stable,
negatively charged phosphate-enzyme complex that is resistant to reactivation.
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Figure 2: Kinetic pathway of AChE inhibition. The transition from 'Inhibited' to 'Aged’ represents
the point of no return for enzymatic function.

Experimental Protocols
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Laboratory Synthesis of Sulprofos Oxon

For research purposes, the oxon is rarely isolated from biological tissue due to instability. It is
synthesized chemically from the parent sulfprofos using peracids.

Reagents:

Sulprofos (Parent, >98% purity)

m-Chloroperoxybenzoic acid (MCPBA)[3][4]

Dichloromethane (DCM)

Sodium bicarbonate (

Protocol:

o Dissolution: Dissolve 1.0 mmol of Sulprofos in 10 mL of anhydrous DCM. Cool to 0°C in an
ice bath.

o Oxidation: Add 1.1 equivalents of mMCPBA dropwise over 15 minutes. The stoichiometry is
critical;, excess oxidant may attack the sulfide on the phenyl ring (forming sulfoxides).

e Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature for 1 hour.
Monitor via TLC (Hexane:Ethyl Acetate 4:1). The oxon is more polar than the parent.

o Workup: Wash the organic layer with 10%

(x3) to remove m-chlorobenzoic acid byproduct. Wash with brine, dry over

, and concentrate in vacuo.

Purification: Purify via silica gel column chromatography.

Analytical Detection (GC-MS)

e Column: DB-5ms or equivalent (30m x 0.25mm).
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e Carrier Gas: Helium (1 mL/min).
e Temperature Program: 80°C (1 min)
20°C/min
280°C (hold 5 min).
« Identification: Look for the molecular ion peak (

) at 306 m/z.

o Differentiation: The parent Sulprofos will appear at 322 m/z (difference of 16 amu: S=32 vs
0=16).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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